Cas no 1806054-58-9 (Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806054-58-9
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4860411
• Update Time: 2025-06-20

Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H5BrF2N2O2/c1-16-9(15)6-2-4(8(11)12)5(3-13)7(10)14-6/h2,8H,1H3
• InChI Key： CRPYLILWJOFGFN-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate

Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806054-58-9): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806054-58-9) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of a bromo substituent, a cyano group, and a difluoromethyl moiety on a pyridine backbone, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents targeting diverse biological pathways.

The pyridine-6-carboxylate moiety in this molecule serves as a crucial pharmacophore, contributing to its binding affinity and specificity towards biological targets. The bromo substituent at the 2-position enhances reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex heterocyclic scaffolds, which are prevalent in many modern drugs.

The cyano group at the 3-position introduces a polar and electron-withdrawing nature to the molecule, influencing its solubility and metabolic stability. This feature is particularly important in drug design, as it can modulate pharmacokinetic properties and enhance interactions with biological receptors. Additionally, the presence of a difluoromethyl group at the 4-position is a hallmark of many contemporary pharmaceuticals. This group is known to improve metabolic stability, binding affinity, and overall drug efficacy by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

In recent years, Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate has been extensively utilized in the synthesis of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, particularly those involved in oncogenic signaling pathways. The bromo and cyano groups provide handles for further derivatization, enabling researchers to fine-tune potency and selectivity.

Moreover, this compound has found applications in the development of antiviral agents. The unique combination of substituents allows for interactions with viral proteases and polymerases, disrupting viral replication cycles. Recent studies have highlighted its role in synthesizing inhibitors targeting RNA-dependent RNA polymerases (RdRp), which are essential for viral genome replication. The difluoromethyl group's contribution to enhancing binding affinity has been particularly noted in these contexts.

The pharmaceutical industry has also leveraged Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate in the creation of central nervous system (CNS) drugs. The pyridine core is a common motif in neuroactive compounds due to its ability to cross the blood-brain barrier efficiently. Researchers have explored its derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The cyano group's influence on electronic properties has been instrumental in optimizing receptor interactions within neural pathways.

Another emerging area where this compound has made significant contributions is in the development of antimicrobial agents. The structural features of Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate allow for the design of molecules that disrupt bacterial cell wall synthesis or inhibit essential metabolic enzymes. The bromo substituent facilitates further functionalization into more complex structures with enhanced antimicrobial properties.

The synthesis of Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations are commonly employed to introduce the desired substituents at specific positions on the pyridine ring. These synthetic routes highlight the compound's importance as a building block for more complex pharmacological entities.

The growing demand for this intermediate underscores its significance in medicinal chemistry. As drug discovery efforts continue to evolve, Methyl 2-bromo-3-cyano-4-(difluoromethyl)pyridine-6-carboxylate will remain a cornerstone in developing innovative therapeutic strategies across multiple therapeutic areas.